Cas no 4122-53-6 (1-(1H-imidazol-1-yl)-2-methyl-1-Propanone)
4122-53-6 structure
Product Name:1-(1H-imidazol-1-yl)-2-methyl-1-Propanone
CAS No:4122-53-6
MF:C7H10N2O
MW:138.167101383209
CID:1112230
PubChem ID:536462
Update Time:2025-04-20
1-(1H-imidazol-1-yl)-2-methyl-1-Propanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-imidazol-1-yl)-2-methyl-1-Propanone
- 1-(1H-imidazol-1-yl)-2-methylpropan-1-one
- 1-imidazol-1-yl-2-methylpropan-1-one
- DB-225457
- 4122-53-6
- 1-Isobutyryl-1H-imidazole #
- SIACYUBAVVFJSK-UHFFFAOYSA-N
- DTXSID30336809
- SCHEMBL2143878
-
- MDL: MFCD17292448
- Inchi: 1S/C7H10N2O/c1-6(2)7(10)9-4-3-8-5-9/h3-6H,1-2H3
- InChI Key: SIACYUBAVVFJSK-UHFFFAOYSA-N
- SMILES: O=C(C(C)C)N1C=NC=C1
Computed Properties
- Exact Mass: 138.0794
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1-(1H-imidazol-1-yl)-2-methyl-1-Propanone Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4122-53-6 (1-(1H-imidazol-1-yl)-2-methyl-1-Propanone) Related Products
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